Cas no 24394-09-0 ((+)-Cnicin)

(+)-Cnicin structure
(+)-Cnicin structure
Product name:(+)-Cnicin
CAS No:24394-09-0
MF:C20H26O7
MW:378.416246891022
MDL:MFCD00075707
CID:256471
PubChem ID:5281435

(+)-Cnicin Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,3,4-dihydroxy-2-methylene-,(3aR,4S,6E,10Z,11aR)-2,3,3a,4,5,8,9,11a-octahydro-10-(hydroxymethyl)-6-methyl-3-meth
    • Butanoic acid,3,4-dihydroxy-2-methylene-,(3aR,4S,6E,10Z,11aR)-2,3,3a,4,5,8,9,11a-octahydro-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (3R)-
    • Butanoic acid,3,4-dihydroxy-2-methylene-,(3aR,4S,6E,10Z,11aR)-2,3,3a,4,5,8,9,11a-octahydro-10-...
    • Cnicin
    • CNICIN(RG)
    • CENTAURIN
    • cnicine
    • CYNISIN
    • Butanoic acid, 3,4-dihydroxy-2-methylene-, 2,3,3a,4,5,8,9,11a-octahydro-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxocyclodeca(b)furan-4-yl ester, (3aR-(3aR*,4S*(R*),6E,10Z,11aR*))-
    • Q5137363
    • (Z,E)-6.ALPHA.,8.ALPHA.,15-TRIHYDROXYGERMACRA-1(10),4,11(13)-TRIEN-12-OIC ACID 12,6-LACTONE 8-(3,4-DIHYDROXY-2-METHYLENEBUTYRATE)
    • C998MWY30L
    • DTXSID90878518
    • UNII-C998MWY30L
    • HY-137984
    • CNICIN [MI]
    • EINECS 246-221-8
    • (3R)-3,4-DIHYDROXY-2-METHYLENEBUTANOIC ACID (3AR,4S,6E,10Z,11AR)-2,3,3A,4,5,8,9,11A-OCTAHYDRO-10-(HYDROXYMETHYL)-6-METHYL-3-METHYLENE-2-OXOCYCLODECA(B)FURAN-4-YL ESTER
    • AKOS040760342
    • 2,3,3a,4,5,8,9,11a-Octahydro-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxocyclodeca(b)furan-4-yl 3,4-dihydroxy-2-methylenebutyrate
    • C09362
    • SCHEMBL1869092
    • Germacra-1(10),4,11(13)-trien-12-oic acid, 6-alpha,8-alpha,15-trihydroxy-, 12,6-lactone, 8-(3,4-dihydroxy-2-methylenebutyrate)
    • CS-0143484
    • 24394-09-0
    • DTXSID80871997
    • FT-0645054
    • 10-(Hydroxymethyl)-6-methyl-3-methylidene-2-oxo-2,3,3a,4,5,8,9,11a-octahydrocyclodeca[b]furan-4-yl 3,4-dihydroxy-2-methylidenebutanoate
    • PD149226
    • (+)-Cnicin
    • DTXCID701016564
    • ZTDFZLVUIVPZDU-QGNHJMHWSA-N
    • (Z,E)-6ALPHA,8ALPHA,15-TRIHYDROXYGERMACRA-1(10),4,11(13)-TRIEN-12-OIC ACID 12,6-LACTONE 8-(3,4-DIHYDROXY-2-METHYLENEBUTYRATE)
    • ((3aR,4S,6E,10Z,11aR)-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca(b)furan-4-yl) (3R)-3,4-dihydroxy-2-methylene-butanoate
    • [(3aR,4S,6E,10Z,11aR)-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (3R)-3,4-dihydroxy-2-methylene-butanoate
    • MDL： MFCD00075707
    • Inchi： InChI=1S/C20H26O7/c1-11-5-4-6-14(9-21)8-17-18(13(3)20(25)27-17)16(7-11)26-19(24)12(2)15(23)10-22/h5,8,15-18,21-23H,2-4,6-7,9-10H2,1H3/b11-5-,14-8+/t15?,16-,17+,18+/m0/s1
    • InChI Key： ZTDFZLVUIVPZDU-DXGIMEHUSA-N
    • SMILES： OCC(C(C(O[C@H]1CC(C)=CCCC(CO)=C[C@H]2OC(C(=C)[C@H]12)=O)=O)=C)O |c:9,15,&1:6,17,22|

Computed Properties

  • Exact Mass: 378.16800
  • Monoisotopic Mass: 378.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 688
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 113Ų
  • XLogP3: 0.2

Experimental Properties

  • Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 330 ºC
  • Solubility: Slightly soluble (3 g/l) (25 º C),
  • PSA: 113.29000
  • LogP: 0.95430
  • Specific Rotation: D20 +158° (c = 2.3 in ethanol)

(+)-Cnicin Security Information

(+)-Cnicin Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
C014489-2.5mg
(+)-Cnicin
 24394-09-0
2.5mg
 $ 374.00 2023-04-18
TRC
C014489-5mg
(+)-Cnicin
 24394-09-0
5mg
 $ 798.00 2023-04-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1515-1 mg
Cnicin
 24394-09-0
1mg
 ￥2737.00 2022-04-26
abcr
AB165516-10mg
Cnicin; .
 24394-09-0
10mg
 €137.90 2025-02-20
PhytoLab
80384-50mg
Cnicin
 24394-09-0 ≥ 90.0 %
50mg
 €940.5 2023-10-25
TargetMol Chemicals
TN1515-10 mg
Cnicin
 24394-09-0 98%
10mg
 ￥ 3,210 2023-07-11
MedChemExpress
HY-137984-1mg
Cnicin
 24394-09-0 99.88%
1mg
 ￥1620 2024-04-18
PhytoLab
80384-250mg
Cnicin
 24394-09-0 ≥ 90.0 %
250mg
 €4441.25 2023-10-25
MedChemExpress
HY-137984-5mg
Cnicin
 24394-09-0 99.88%
5mg
 ￥3915 2024-04-18
A2B Chem LLC
AF29947-1mg
CNICIN
 24394-09-0 ≥98%（HPLC）
1mg
 $167.00 2024-04-20

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